Cas no 17667-28-6 (2-Bromo-4,5-dimethoxybenzohydrazide)

• Product Name: 2-Bromo-4,5-dimethoxybenzohydrazide
• CAS No: 17667-28-6
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6323301
• PubChem ID: 68349712
• Update Time: 2026-03-11

2-Bromo-4,5-dimethoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS025139904
• 2-bromo-4,5-dimethoxybenzohydrazide
• 17667-28-6
• SCHEMBL12682412
• 2-Bromo-4,5-dimethoxybenzohydrazide

• Inchi： 1S/C9H11BrN2O3/c1-14-7-3-5(9(13)12-11)6(10)4-8(7)15-2/h3-4H,11H2,1-2H3,(H,12,13)
• InChI Key： DIBOPOMFWIMVMP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(NN)=O)OC)OC

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-Bromo-4,5-dimethoxybenzohydrazide

Professional Introduction to 2-Bromo-4,5-dimethoxybenzohydrazide (CAS No. 17667-28-6)

2-Bromo-4,5-dimethoxybenzohydrazide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 17667-28-6, possesses a unique molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methoxy substituents on a benzohydrazide backbone imparts distinct reactivity and functional properties, making it a versatile building block for drug discovery and development.

The bromine atom in the molecular structure of 2-Bromo-4,5-dimethoxybenzohydrazide serves as a key functional group that facilitates various chemical transformations. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules. The methoxy groups at the 4 and 5 positions further enhance the compound's reactivity by influencing electronic distribution and solubility profiles. These features make 2-Bromo-4,5-dimethoxybenzohydrazide an attractive candidate for synthesizing heterocyclic compounds, which are prevalent in many pharmacologically active agents.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The benzohydrazide moiety in 2-Bromo-4,5-dimethoxybenzohydrazide has been explored for its potential to interact with biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated the utility of benzohydrazide derivatives in inhibiting proteasome activity, which is relevant to certain cancer therapies. The incorporation of bromine and methoxy groups into this scaffold allows for fine-tuning of pharmacokinetic properties, such as bioavailability and metabolic stability.

One of the most compelling aspects of 2-Bromo-4,5-dimethoxybenzohydrazide is its role as a precursor in the synthesis of small-molecule inhibitors with therapeutic potential. Researchers have leveraged its reactivity to develop compounds that modulate key signaling pathways implicated in metabolic diseases. For example, derivatives of this molecule have been investigated for their effects on glucose metabolism and insulin sensitivity. The structural versatility of 2-Bromo-4,5-dimethoxybenzohydrazide enables chemists to explore diverse chemical modifications, leading to the discovery of novel pharmacophores with improved efficacy and reduced side effects.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 2-Bromo-4,5-dimethoxybenzohydrazide in accelerating drug development pipelines. Its synthetic accessibility and functional diversity make it a preferred choice for medicinal chemists seeking to design next-generation therapeutics. Furthermore, advancements in computational chemistry have enhanced the ability to predict the biological activity of compounds derived from this scaffold. Virtual screening techniques combined with experimental validation have streamlined the process of identifying promising candidates for further optimization.

Recent studies have also highlighted the potential applications of 2-Bromo-4,5-dimethoxybenzohydrazide in materials science and agrochemical research. Its ability to participate in various organic transformations has led to the development of new polymers and specialty chemicals with tailored properties. In agrochemistry, derivatives of this compound have been explored for their herbicidal and fungicidal activities, contributing to sustainable agricultural practices. The broad utility of 2-Bromo-4,5-dimethoxybenzohydrazide underscores its significance as a multifunctional chemical entity.

The synthesis and characterization of 2-Bromo-4,5-dimethoxybenzohydrazide adhere to stringent quality control measures to ensure consistency and reliability for research applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm purity and structural integrity. These analytical techniques provide robust data that support its use in sensitive synthetic protocols and biological assays.

Looking ahead, the continued exploration of 2-Bromo-4,5-dimethoxybenzohydrazide promises to yield further insights into its applications across multiple scientific disciplines. As research progresses, new methodologies for utilizing this compound are likely to emerge, expanding its utility in drug discovery, materials science, and beyond. The collaborative efforts of chemists, biologists, and pharmacologists will be instrumental in unlocking the full potential of this versatile intermediate.